Cas no 62124-61-2 (Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]-)

• Product Name: Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]-
• CAS No: 62124-61-2
• MF: C₁₁H₁₁NO₂S
• MW: 221.275541543961
• CID: 457168
• PubChem ID: 21329722
• Update Time: 2025-04-19

Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 4-methyl-2-[(phenylmethyl)sulfinyl]-
• 2-benzylsulfinyl-4-methyl-1,3-oxazole
• 4-Methyl-2-(phenylmethanesulfinyl)-1,3-oxazole
• SCHEMBL11533004
• OEANAPSFXQOCFL-UHFFFAOYSA-N
• 62124-61-2
• DTXSID30612519
• 4-methyl-2-phenylmethylsulphinyloxazole

• Inchi： 1S/C11H11NO2S/c1-9-7-14-11(12-9)15(13)8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key： OEANAPSFXQOCFL-UHFFFAOYSA-N
• SMILES： S(C1=NC(C)=CO1)(CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 221.05113
• Monoisotopic Mass: 221.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.3Ų

Experimental Properties

• PSA: 43.1